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Compound of Interest

Compound Name: 9-Methylcarbazole

Cat. No.: B075041 Get Quote

An In-depth Technical Guide to 9-Methylcarbazole
This technical guide provides a comprehensive overview of 9-Methylcarbazole, a heterocyclic

aromatic organic compound with significant applications in materials science and drug

discovery. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties, synthesis, and biological

relevance.

Core Compound Identification
Parameter Value Reference

Compound Name 9-Methylcarbazole [1][2][3]

Synonyms
N-Methylcarbazole, 9-Methyl-

9H-carbazole
[2][3]

CAS Number 1484-12-4 [1][2][4]

Molecular Formula C₁₃H₁₁N [1][2]

Molecular Weight 181.23 g/mol [1][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 9-Methylcarbazole is presented below.
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Property Value Reference

Appearance White Crystalline Powder [3]

Melting Point 90-92 °C [3][4]

Boiling Point 337.8 ± 15.0 °C at 760 mmHg [4]

Flash Point 158.1 ± 20.4 °C [4]

Density 1.1 ± 0.1 g/cm³ [4]

Storage
Sealed in dry, room

temperature conditions
[3][6]

Stability

Stable, combustible, and

incompatible with strong

oxidizing agents

[3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 9-Methylcarbazole.

Spectrum Type Key Data/Reference

¹H NMR [7]

¹³C NMR [8]

Infrared (IR) [9][10]

Mass Spectrometry (MS) [2][9]

Experimental Protocols
Synthesis of 9-Alkylcarbazoles via N-Alkylation
The synthesis of 9-Methylcarbazole is typically achieved through the N-alkylation of carbazole.

The following is a general protocol that can be adapted for the synthesis of various 9-

alkylcarbazoles.[11][12]

Materials:
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Carbazole

An appropriate alkylating agent (e.g., methyl iodide for 9-Methylcarbazole)

A base (e.g., potassium hydroxide or sodium hydride)

A suitable solvent (e.g., dimethylformamide (DMF) or acetone)

Tetrabutylammonium bromide (as a phase transfer catalyst, optional)[11]

Procedure:

In a round-bottom flask, dissolve carbazole in the chosen solvent.

Add the base to the solution to deprotonate the nitrogen atom of the carbazole, forming the

carbazolide anion.

Slowly add the alkylating agent to the reaction mixture.

The reaction mixture is then stirred, and the progress can be monitored by thin-layer

chromatography (TLC).[11][13]

Upon completion, the mixture is worked up by pouring it into water and extracting the product

with an organic solvent.[11][13]

The organic layer is washed, dried, and the solvent is removed under reduced pressure to

yield the crude product.

Purification can be achieved by recrystallization or column chromatography to obtain the

pure 9-alkylcarbazole.[3][11]

Biological Activity and Signaling Pathways
Carbazole derivatives are recognized for their broad range of biological activities, including

antitumor and neuroprotective properties.[14][15] While research on the specific biological

activities of 9-Methylcarbazole is ongoing, studies on structurally similar N-substituted

carbazoles provide valuable insights into their potential mechanisms of action.
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For instance, a derivative of 9-ethylcarbazole has been shown to exhibit antitumor effects in

melanoma cells by reactivating the p53 signaling pathway.[16][17] This pathway is a critical

regulator of cell cycle arrest, apoptosis, and senescence. The activation of p53 by this

carbazole compound leads to an increase in apoptosis-related proteins and cell cycle

inhibitors, ultimately suppressing tumor growth.

Another study on a novel synthetic carbazole derivative demonstrated both cytotoxic effects

against human breast cancer cells and anti-angiogenic activities.[18] The compound induced

apoptosis, which was associated with a decrease in the anti-apoptotic protein Bcl-2 and an

increase in the pro-apoptotic protein p53.

The diagram below illustrates a generalized workflow for the synthesis and purification of 9-

alkylcarbazoles.
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A flowchart illustrating the key steps in the synthesis of 9-alkylcarbazoles.

The following diagram depicts a simplified representation of the p53 signaling pathway

activation by a carbazole derivative, leading to an antitumor response.
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Activation of the p53 signaling pathway by a carbazole derivative.

Applications
9-Methylcarbazole and its derivatives are versatile compounds with a range of applications:

Organic Electronics: They serve as crucial materials in the fabrication of Organic Light-

Emitting Diodes (OLEDs), contributing to enhanced device efficiency.[19]

Polymer Chemistry: Used as building blocks for the synthesis of advanced polymers with

specific, tailored properties.[19]

Pharmaceutical Research: The carbazole scaffold is a key component in the development of

new therapeutic agents, particularly in oncology.[12][19]
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Chemical Synthesis: It acts as an important intermediate in the synthesis of various dyes and

agrochemicals.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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